Cas no 30414-58-5 (Benzenepentanoic acid, b-oxo-, methyl ester)

• Product Name: Benzenepentanoic acid, b-oxo-, methyl ester
• CAS No: 30414-58-5
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 1446125
• PubChem ID: 561998
• Update Time: 2025-08-05

Benzenepentanoic acid, b-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepentanoic acid, b-oxo-, methyl ester
• 3-Oxo-5-phenyl-pentanoic acid methyl ester
• δ-Oxobenzenevaleric acid methyl ester
• 3-Oxo-5-phenylpentanoicacidmethylester
• UPCMLD00WJAB47
• Valeric acid, 3-oxo-5-phenyl-, methyl ester
• SCHEMBL1259772
• delta-Oxobenzenevaleric acid methyl ester
• Benzenepentanoic acid, .beta.-oxo-, methyl ester
• CS-0370962
• methyl benzylacetoacetate
• Methyl 3-oxo-5-phenylpentanoate
• 3-Oxo-5-phenylpentanoic acid methyl ester
• F78707
• 30414-58-5
• Methyl 3-oxo-5-phenylpentanoate #

• Inchi： 1S/C12H14O3/c1-15-12(14)9-11(13)8-7-10-5-3-2-4-6-10/h2-6H,7-9H2,1H3
• InChI Key： SQVSJIIOQBUFOS-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 206.09432
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37